2-chloro-6-fluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
• InChI: InChI=1S/C19H20ClFN2O/c1-23-11-3-4-14-12-13(7-8-17(14)23)9-10-22-19(24)18-15(20)5-2-6-16(18)21/h2,5-8,12H,3-4,9-11H2,1H3,(H,22,24)
• InChI Key: MPIXMQKCJZFPJP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)CCNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H20ClFN2O
• Molecular Weight: 346.8 g/mol

Description

The compound “2-chloro-6-fluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide” is an organic compound. It contains a benzamide group (a benzene ring attached to a carboxamide), a chloro and fluoro substituents on the benzene ring, and a tetrahydroquinoline group attached to the nitrogen of the carboxamide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and cyclic structures. The benzamide group would contribute to the planarity of the molecule, while the tetrahydroquinoline could introduce some three-dimensionality.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxamide group and the halogen substituents might affect its solubility, boiling point, and melting point.

Scientific Research Applications

Electrochemical Synthesis

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Intermediates Synthesis

. This suggests that your compound could potentially be used in similar applications.

Antiproliferative and Antiviral Activity

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Spectral Data Analysis

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Future Directions

The future research directions for this compound would depend on its intended applications. If it shows promising biological activity, for example, it might be further developed as a pharmaceutical drug.